Cas no 42099-81-0 (1-Ethoxy-2,3,5,6-tetrafluorobenzene)
42099-81-0 structure
Product Name:1-Ethoxy-2,3,5,6-tetrafluorobenzene
CAS No:42099-81-0
MF:C8H6F4O
MW:194.126256465912
CID:2624976
PubChem ID:13024656
Update Time:2025-04-21
1-Ethoxy-2,3,5,6-tetrafluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 42099-81-0
- 1-Ethoxy-2,3,5,6-tetrafluorobenzene
- MFCD18641863
- SCHEMBL4753814
- AKOS006240823
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- Inchi： 1S/C8H6F4O/c1-2-13-8-6(11)4(9)3-5(10)7(8)12/h3H,2H2,1H3
- InChI Key： FHOOEXUEWXMTKI-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(C=1OCC)F)F)F
Computed Properties
- Exact Mass: 194.03547746g/mol
- Monoisotopic Mass: 194.03547746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
1-Ethoxy-2,3,5,6-tetrafluorobenzene Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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